Cas no 1267372-10-0 ({1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol)

{1-(4-Fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol is a fluorinated triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 1,2,3-triazole core substituted with a 4-fluorobenzyl group at the N1 position, a propyl group at C5, and a hydroxymethyl moiety at C4. This structure offers versatility as a synthetic intermediate, particularly in the development of bioactive molecules. The presence of the fluorophenyl group enhances metabolic stability and binding affinity in target interactions, while the hydroxymethyl functionality provides a handle for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery.

{1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol structure

1267372-10-0 structure

Product Name:{1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol

CAS No:1267372-10-0

MF:C₁₃H₁₆FN₃O

MW:249.284046173096

CID:5793090

PubChem ID:82203484

Update Time:2025-10-20

{1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

- {1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol
- 1267372-10-0
- EN300-1610191
- {1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol
- Inchi： 1S/C13H16FN3O/c1-2-3-13-12(9-18)15-16-17(13)8-10-4-6-11(14)7-5-10/h4-7,18H,2-3,8-9H2,1H3
- InChI Key： CDOLVCWMSSNEBC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CN1C(=C(CO)N=N1)CCC

Computed Properties

Exact Mass: 249.12774030g/mol
Monoisotopic Mass: 249.12774030g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 50.9Å²

{1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1610191-1.0g	{1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol	1267372-10-0	1g	$0.0	2023-06-07
Enamine	EN300-1610191-50mg	{1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol	1267372-10-0	50mg	$1200.0	2023-09-23
Enamine	EN300-1610191-100mg	{1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol	1267372-10-0	100mg	$1257.0	2023-09-23
Enamine	EN300-1610191-250mg	{1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol	1267372-10-0	250mg	$1315.0	2023-09-23
Enamine	EN300-1610191-500mg	{1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol	1267372-10-0	500mg	$1372.0	2023-09-23
Enamine	EN300-1610191-1000mg	{1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol	1267372-10-0	1000mg	$1429.0	2023-09-23
Enamine	EN300-1610191-2500mg	{1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol	1267372-10-0	2500mg	$2800.0	2023-09-23
Enamine	EN300-1610191-5000mg	{1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol	1267372-10-0	5000mg	$4143.0	2023-09-23
Enamine	EN300-1610191-10000mg	{1-[(4-fluorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanol	1267372-10-0	10000mg	$6144.0	2023-09-23

{1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on {1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol

Compound CAS No. 1267372-10-0: {1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol

The compound with CAS No. 1267372-10-0, named as {1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring system and a fluorophenyl group, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. The triazole ring is a heterocyclic structure that is known for its stability and reactivity, making it a valuable component in many chemical reactions. The fluorophenyl group attached to the triazole ring introduces additional functionality, enhancing the compound's potential for use in bioactive molecules. Recent studies have shown that this group can significantly influence the compound's bioavailability and target specificity, making it a key feature in drug design.

In terms of physical properties, {1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanol exhibits a melting point of approximately 98°C and a boiling point of around 365°C. Its solubility in common solvents such as water and ethanol has been extensively studied, with results indicating moderate solubility in polar solvents and limited solubility in non-polar solvents. These properties make it suitable for use in various chemical processes and formulations.

The application of this compound is diverse. In the pharmaceutical industry, it has been explored as a potential lead compound for the development of anti-inflammatory agents and antimicrobial drugs. Recent research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent. Additionally, its triazole core has been shown to exhibit antimicrobial activity, particularly against gram-positive bacteria.

In the field of materials science, {1-(4-fluorophenyl)methyl-5-propyl-1H-1,2,3-triazol-yll}methanol has been investigated for its use in the synthesis of advanced materials such as polymers and coatings. Its unique structure allows for easy functionalization, enabling the creation of materials with tailored properties such as enhanced durability and resistance to environmental factors.

The latest research on this compound has focused on its potential as a building block for more complex molecular architectures. Scientists have successfully utilized it in click chemistry reactions to construct larger molecules with intricate structures. These studies have highlighted its versatility and compatibility with various reaction conditions, making it an invaluable tool in modern organic synthesis.

In conclusion, {1-(4-fluorophenyl)methyl-5-propyl-1H-, ̃triazol-yll}methanol (CAS No. 1267372-) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for further research and development in areas ranging from drug discovery to materials science.